Cas no 2006009-23-8 (1,1-Dichloro-3-isothiocyanatoprop-1-ene)

• Product Name: 1,1-Dichloro-3-isothiocyanatoprop-1-ene
• CAS No: 2006009-23-8
• MF: C₄H₃Cl₂NS
• MW: 168.044317483902
• MDL: MFCD32742286
• CID: 5685897
• PubChem ID: 165693249
• Update Time: 2025-07-22

1,1-Dichloro-3-isothiocyanatoprop-1-ene Chemical and Physical Properties

Names and Identifiers

• 1,1-dichloro-3-isothiocyanatoprop-1-ene
• EN300-2498467
• 2006009-23-8
• 1,1-Dichloro-3-isothiocyanatoprop-1-ene

• MDL： MFCD32742286
• Inchi： 1S/C4H3Cl2NS/c5-4(6)1-2-7-3-8/h1H,2H2
• InChI Key： LEBVRFJRTOZVGS-UHFFFAOYSA-N
• SMILES： Cl/C(=C/CN=C=S)/Cl

Computed Properties

• Exact Mass: 166.9363257g/mol
• Monoisotopic Mass: 166.9363257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.4Ų

Additional information on 1,1-Dichloro-3-isothiocyanatoprop-1-ene

Comprehensive Overview of 1,1-Dichloro-3-isothiocyanatoprop-1-ene (CAS No. 2006009-23-8)

1,1-Dichloro-3-isothiocyanatoprop-1-ene (CAS No. 2006009-23-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, characterized by its isothiocyanate functional group, is often studied for its reactivity and utility in synthetic chemistry. Researchers and industries are increasingly interested in its role as a building block for more complex molecules, particularly in the fields of agrochemicals and pharmaceuticals.

The molecular structure of 1,1-Dichloro-3-isothiocyanatoprop-1-ene features a dichloropropene backbone coupled with an isothiocyanate moiety, which contributes to its versatility in chemical reactions. This combination makes it a valuable intermediate for synthesizing compounds with potential biological activity. Recent studies have explored its use in creating novel pesticides and herbicides, aligning with the growing demand for sustainable agricultural solutions. The compound's reactivity with nucleophiles, such as amines and thiols, further expands its applicability in organic synthesis.

In the context of green chemistry, 1,1-Dichloro-3-isothiocyanatoprop-1-ene has been examined for its potential to reduce environmental impact. Its efficient synthesis pathways and ability to participate in atom-economical reactions make it a candidate for eco-friendly chemical processes. This aligns with current trends in the chemical industry, where sustainability and reduced waste are top priorities. Researchers are also investigating its stability under various conditions, which is critical for its storage and handling in industrial settings.

Another area of interest is the compound's potential role in medicinal chemistry. The isothiocyanate group is known for its bioactivity, and derivatives of 1,1-Dichloro-3-isothiocyanatoprop-1-ene could be explored for therapeutic applications. For instance, its reactivity with biomolecules might be harnessed to develop new antimicrobial or anti-inflammatory agents. However, thorough toxicological studies are essential to ensure its safety for such uses.

From a commercial perspective, the demand for 1,1-Dichloro-3-isothiocyanatoprop-1-ene is influenced by its niche applications. Suppliers and manufacturers are focusing on optimizing production methods to meet the needs of research institutions and industries. The compound's CAS No. 2006009-23-8 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the chemical industry evolves, this compound may find new applications in emerging fields such as material science or catalysis.

In summary, 1,1-Dichloro-3-isothiocyanatoprop-1-ene (CAS No. 2006009-23-8) is a multifaceted compound with promising applications in agrochemicals, pharmaceuticals, and green chemistry. Its unique structure and reactivity make it a subject of ongoing research, particularly in the development of sustainable and bioactive molecules. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in modern chemistry.